
LY-195448: A Technical Guide to its Chemical
Structure, Properties, and Biological Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LY-195448

Cat. No.: B1675599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
LY-195448 is a synthetic phenethanolamine derivative that has demonstrated potent anti-

mitotic and anti-tumor activity. Its primary mechanism of action involves the inhibition of

microtubule assembly, leading to cell cycle arrest in the metaphase stage. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

biological activity of LY-195448. Detailed methodologies for key experiments, including in vitro

microtubule polymerization assays and cell cycle analysis, are presented to facilitate further

research and development.

Chemical Structure and Properties
LY-195448, with the IUPAC name 4-[3-[[(2R)-2-hydroxy-2-phenylethyl]amino]-3-

methylbutyl]benzamide, is a chiral molecule with a well-defined stereochemistry. Its chemical

and physical properties are summarized in the table below.
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Property Value Reference

Chemical Formula C₂₀H₂₆N₂O₂ [1]

Molecular Weight 326.43 g/mol [1]
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Note: Specific physical properties such as melting point, boiling point, and detailed solubility

data are not readily available in the public domain.

Mechanism of Action: Inhibition of Microtubule
Assembly
LY-195448 exerts its cytotoxic effects by directly interfering with the dynamics of microtubules,

essential components of the cytoskeleton involved in cell division, intracellular transport, and

maintenance of cell shape. The primary mechanism involves the inhibition of tubulin

polymerization, the process by which tubulin dimers assemble to form microtubules. This

disruption of microtubule dynamics leads to a cascade of cellular events culminating in mitotic

arrest and apoptosis.

The proposed signaling pathway for LY-195448's action is depicted below:
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Signaling Pathway of LY-195448
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Figure 1. Proposed signaling pathway of LY-195448 leading to apoptosis.

Biological Activity and Experimental Data
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In Vitro Anti-mitotic Activity
LY-195448 has been shown to be a potent inducer of mitotic arrest in various cell lines. In a key

study, a 4-hour exposure of Normal Rat Kidney (NRK) cells to 46 µM (15 µg/mL) of LY-195448
resulted in a significant increase in the mitotic index.

Treatment Duration Mitotic Index (%) Reference

Control 4 hours 4.9 [2]

LY-195448 (46 µM) 4 hours 18.5 [2]

Experimental Protocols
This assay is crucial for quantifying the direct inhibitory effect of LY-195448 on microtubule

formation.

Objective: To determine the half-maximal inhibitory concentration (IC50) of LY-195448 on

tubulin polymerization in a cell-free system.

Materials:

Purified tubulin (>99%)

GTP (Guanosine-5'-triphosphate)

Polymerization buffer (e.g., 80 mM PIPES pH 6.9, 1 mM MgCl₂, 1 mM EGTA)

LY-195448 stock solution (in DMSO)

Microplate reader capable of measuring absorbance at 340 nm

Methodology:

Prepare a reaction mixture containing purified tubulin in polymerization buffer.

Add varying concentrations of LY-195448 to the reaction mixture. A vehicle control (DMSO)

should be included.
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Initiate polymerization by adding GTP and incubating the plate at 37°C.

Monitor the increase in absorbance at 340 nm over time, which corresponds to the extent of

tubulin polymerization.

Calculate the rate of polymerization for each concentration of LY-195448.

Plot the polymerization rate against the logarithm of the LY-195448 concentration to

determine the IC50 value.
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Tubulin Polymerization Assay Workflow
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Cell Cycle Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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